![molecular formula C14H10Cl2F3NO B2985895 4-Chloro-2-({[4-chloro-2-(trifluoromethyl)phenyl]amino}methyl)phenol CAS No. 1036514-54-1](/img/structure/B2985895.png)
4-Chloro-2-({[4-chloro-2-(trifluoromethyl)phenyl]amino}methyl)phenol
Overview
Description
4-Chloro-2-({[4-chloro-2-(trifluoromethyl)phenyl]amino}methyl)phenol is a biochemical used for proteomics research . It has a molecular formula of C14H10Cl2F3NO and a molecular weight of 336.14 .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 336.14 . No additional physical or chemical properties were found in the search results.Scientific Research Applications
Agrochemical Applications
The compound is used as a key structural motif in active agrochemical ingredients . Trifluoromethylpyridines (TFMP) and its derivatives, which include the compound , are used in the protection of crops from pests . Fluazifop-butyl was the first TFMP derivative introduced to the agrochemical market, and since then, more than 20 new TFMP-containing agrochemicals have acquired ISO common names .
Pharmaceutical Applications
Several TFMP derivatives, including “4-Chloro-2-({[4-chloro-2-(trifluoromethyl)phenyl]amino}methyl)phenol”, are also used in the pharmaceutical industry . Five pharmaceutical products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Veterinary Applications
In the veterinary industry, two products containing the TFMP moiety have been granted market approval . This suggests that “4-Chloro-2-({[4-chloro-2-(trifluoromethyl)phenyl]amino}methyl)phenol” could potentially be used in this field.
Nonlinear Optical Applications
The compound has potential applications in the field of nonlinear optics . Organic materials with donor–acceptor π conjugation having nonlinear optical (NLO) properties are important in the design of devices in communication technologies . The NLO second harmonic generation efficiency was tested by Kurtz Perry powder method .
Laser Technology
The compound could potentially be used in laser technology . Laser beam-irradiated LDT analysis expressed the laser utility limitation of the 4Cl2NA crystal .
Optoelectronics and Photonics
The compound could potentially be used in the field of optoelectronics and photonics . Organic NLO single crystals are of great consequence in these fields .
Safety and Hazards
properties
IUPAC Name |
4-chloro-2-[[4-chloro-2-(trifluoromethyl)anilino]methyl]phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2F3NO/c15-9-2-4-13(21)8(5-9)7-20-12-3-1-10(16)6-11(12)14(17,18)19/h1-6,20-21H,7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIMLPBXOPTUVCO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(F)(F)F)NCC2=C(C=CC(=C2)Cl)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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